Cas no 1561584-59-5 (7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 1561584-59-5
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 4606208
• Update Time: 2025-06-10

7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-21(25)18-11-13-9-10-20(18)23(13)22(26)27-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,13,18-20H,9-12H2,(H,24,25)
• InChI Key： WFCSGQCVDZALMQ-UHFFFAOYSA-N
• SMILES： C12N(C(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)C(CC1)CC2C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

Recent Advances in the Application of 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 1561584-59-5) in Chemical Biology and Pharmaceutical Research

The compound 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 1561584-59-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the field of peptide and peptidomimetic drug development. This bicyclic structure, featuring a Fmoc-protected amine and a carboxylic acid functional group, offers unique conformational constraints that are highly valuable for modulating peptide-receptor interactions. Recent studies have highlighted its potential in addressing challenges related to peptide stability, bioavailability, and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the design of constrained peptidomimetics targeting G protein-coupled receptors (GPCRs). The rigid bicyclo[2.2.1]heptane scaffold was shown to effectively mimic β-turn structures in peptides, leading to improved metabolic stability while maintaining high receptor binding affinity. The researchers synthesized a series of analogs using 1561584-59-5 as a building block, achieving nanomolar potency against several clinically relevant GPCR targets.

In the field of antimicrobial drug development, a recent patent application (WO2023056421) describes the incorporation of 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid into novel cyclic lipopeptide antibiotics. The constrained structure was found to enhance membrane permeability while reducing susceptibility to bacterial resistance mechanisms. The resulting compounds showed promising activity against multidrug-resistant Gram-positive pathogens, with MIC values in the 0.5-2 μg/mL range.

From a synthetic chemistry perspective, advances in the preparation of 1561584-59-5 have been reported in Organic Process Research & Development (2024). The new synthetic route features an improved catalytic asymmetric Diels-Alder reaction as the key step, achieving >95% ee and 80% overall yield on a multi-gram scale. This development addresses previous challenges in the large-scale production of this valuable building block, making it more accessible for medicinal chemistry applications.

Recent computational studies have provided insights into the conformational preferences of this bicyclic system. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) reveal that the scaffold adopts well-defined conformational states that can be predictably tuned through modifications at the 2-position carboxyl group. This predictability makes 1561584-59-5 particularly valuable for rational drug design approaches.

In conclusion, 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (1561584-59-5) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its unique structural features enable the development of conformationally constrained bioactive molecules with improved pharmacological properties. Recent advances in synthetic accessibility and deepened understanding of its conformational behavior suggest growing applications in drug discovery programs targeting challenging biological targets.